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Compound of Interest

Compound Name: 1-Acetylindole

Cat. No.: B1583761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-acetylindole (CAS No. 576-15-

8), a derivative of indole. The document details its chemical and physical properties,

comprehensive safety information, and protocols for safe handling and synthesis, drawing

primarily from the PubChem database and other scientific resources. This guide is intended to

be a critical resource for professionals in research and development who handle or utilize 1-
acetylindole in their work.

PubChem Data and Chemical Identifiers
1-Acetylindole, with the PubChem CID 68470, is a member of the indole family.[1] Its

fundamental properties and identifiers are summarized below for quick reference.
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Identifier Type Value

PubChem CID 68470

CAS Number 576-15-8[2]

Molecular Formula C₁₀H₉NO[1]

Molecular Weight 159.18 g/mol [1]

IUPAC Name 1-indol-1-ylethanone[1]

Synonyms
N-Acetylindole, 1-(1H-indol-1-yl)ethanone, 1-

Acetyl-1H-indole[1]

InChI
InChI=1S/C10H9NO/c1-8(12)11-7-6-9-4-2-3-5-

10(9)11/h2-7H,1H3[2]

InChIKey UUCUQJHYUPXDHN-UHFFFAOYSA-N[2]

Canonical SMILES CC(=O)N1C=CC2=CC=CC=C21[3]

Physical and Chemical Properties
The known physical and chemical properties of 1-acetylindole are presented in the following

table. This data is crucial for designing experiments and for safe handling and storage.

Property Value Source

Physical State Liquid [2]

Boiling Point 123-125 °C at 8 mmHg [2]

Density 1.387 g/mL at 25 °C [2]

Refractive Index n20/D 1.607 [2]

Flash Point >230 °F (>110 °C) [4]

Storage Temperature 2-8°C [2]

XLogP3-AA (Predicted) 2.6 [3]
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Safety and Hazard Information
1-Acetylindole is classified as an irritant.[1] The following sections provide detailed information

on its hazards, safe handling procedures, and emergency measures.

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard statements for 1-acetylindole[1]:

Code Hazard Statement

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Signal Word: Warning[1]

Hazard Pictogram:

Irritant (Exclamation Mark)[1]

Precautionary Statements
The following precautionary statements are recommended when handling 1-acetylindole[1]:
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302+P352 IF ON SKIN: Wash with plenty of water.

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P319 Get medical help if you feel unwell.

P332+P317 If skin irritation occurs: Get medical help.

P337+P317 If eye irritation persists: Get medical help.

P362+P364
Take off contaminated clothing and wash it

before reuse.

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.

P405 Store locked up.

P501
Dispose of contents/container in accordance

with local regulations.

Experimental Protocols
Safe Handling and Storage Protocol
This protocol outlines the necessary precautions for the safe handling and storage of 1-
acetylindole in a laboratory setting.
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1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.
Ensure that eyewash stations and safety showers are readily accessible.[5]

2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.
Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
Skin and Body Protection: Wear a lab coat and closed-toe shoes.

3. Handling Procedures:

Avoid contact with skin, eyes, and clothing.
Avoid inhalation of vapor or mist.
Wash hands thoroughly after handling.
Keep containers tightly closed when not in use.

4. Storage:

Store in a cool, dry, and well-ventilated area.
Recommended storage temperature is between 2-8°C.[2]
Store away from incompatible materials such as strong oxidizing agents.
The storage class for this combustible liquid is 10.

Emergency Procedures
1. First Aid Measures:

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.
Skin Contact: Remove contaminated clothing immediately. Rinse the affected skin area with
plenty of water for at least 15-20 minutes. If skin irritation occurs, seek medical advice.
Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15-20
minutes, also under the eyelids. Remove contact lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical attention.
Ingestion: Do NOT induce vomiting.[5] Rinse mouth with water. Seek immediate medical
attention or contact a poison control center.

2. Fire-Fighting Measures:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]
Specific Hazards: Combustible liquid. Thermal decomposition can produce hazardous gases
and vapors, including nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide
(CO₂).
Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

3. Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment.
Containment and Cleanup: Absorb the spill with an inert absorbent material (e.g., sand, silica
gel). Collect the material in a suitable container for disposal.

Synthesis Protocol: N-Acetylation of Indole
A common method for the synthesis of 1-acetylindole is the N-acetylation of indole using

acetic anhydride. The following is a representative protocol.

Materials:

Indole

Acetic anhydride

4-Dimethylaminopyridine (DMAP) (catalyst)

Triethylamine

Appropriate solvent (e.g., dichloromethane)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:
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Dissolve indole in the chosen solvent in a round-bottom flask.

Add triethylamine and a catalytic amount of DMAP to the solution.

Cool the mixture in an ice bath.

Slowly add acetic anhydride to the cooled solution while stirring.

Allow the reaction to warm to room temperature and stir until the reaction is complete

(monitor by TLC).

Quench the reaction by adding water or a saturated solution of sodium bicarbonate.

Extract the product with a suitable organic solvent.

Wash the combined organic layers with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

The crude product can be purified by distillation or column chromatography to yield pure 1-
acetylindole.

Visualizations
Logical Relationship of Safety Procedures
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Handling 1-Acetylindole
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Caption: Logical workflow for the safe handling of 1-acetylindole.

Experimental Workflow for Synthesis
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Start: Reagents
(Indole, Acetic Anhydride, etc.)

Reaction Setup
(Dissolve Indole, Add Catalysts)

N-Acetylation
(Add Acetic Anhydride at 0°C)

Reaction Monitoring
(Stir at RT, TLC)

Aqueous Workup
(Quench, Extract, Wash)

Reaction Complete

Purification
(Dry, Concentrate, Distill/Chromatography)
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Caption: Experimental workflow for the synthesis of 1-acetylindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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